Journal Name:Journal of Chemical Research
Journal ISSN:1747-5198
IF:1.097
Journal Website:http://www.ingentaconnect.com/content/stl/jcr
Year of Origin:2004
Publisher:Science Reviews Ltd
Number of Articles Per Year:146
Publishing Cycle:
OA or Not:Not
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-06-26 , DOI:
10.1007/s00267-023-01851-8
Ecosystem services (ESs) play a crucial connecting role between human well-being and natural ecosystems. Investigating ESs and their interrelationships can aid in the rational distribution of resources and benefits and inform planning decisions that align with the principles of ecological civilization. Nonetheless, our current understanding of these relationships remains limited; thus, further theoretical exploration is required. This study employs the InVEST model to assess the key ESs in Guangdong Province for 2000 and 2018 and applies the multi-scale geographically weighted regression (MGWR) method to identify the primary drivers of ES changes and capture trends in spatial variations. The results showed that (1) from 2000 to 2018, the total carbon storage (CS) and habitat quality (HQ) decreased while the water yield (WY) and net primary productivity (NPP) increased. These ESs also showed spatial differences, with higher values observed in the hilly and mountainous areas of the north compared with the coastal and plain areas of the south. (2) Although the spatial distribution of ES trade-off strength varied, the overall pattern remained consistent from 2000 to 2018. The pairwise trade-off strength of CS-WY and WY-HQ decreased significantly in the northern region of Guangdong due to low rainfall, while that of CS-HQ decreased significantly in the Pearl River delta as a result of urbanization. Cultivated and forested land displayed higher and lower levels of NPP and WY, respectively, with forested land exhibiting greater trade-off strength than the other land use types. (3) Evident spatial heterogeneity was observed in the properties and intensity of the correlations between driving factors and changes in ES trade-offs. Natural factors were the primary determinants of trade-offs among ESs. However, at a regional scale, the landscape index and socioeconomic factors tended to represent stronger drivers. Based on these findings, we suggest that ecological management should be adjusted based on the geographic scale. This study offers a valuable approach to understanding the relationship between ES trade-offs and their drivers in geographic space and serves as a reference for the sustainable provisioning of ESs both locally and globally.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-05-03 , DOI:
10.1007/s00267-023-01820-1
Nowadays the prediction and change of waste-related behaviors represent a key topic for scholars and policy makers. The theoretical mainstays applied to waste separation behavior, such as the Theory of Planned Behavior (TPB), the Norm Activation Model and the Value Belief Norm, do not include the construct of goal in their formulation. Other goal-focused theories, such as the Goal Systems Theory (GST), lack applications on separation behavior. Recently, Ajzen and Kruglanski (2019) have proposed the Theory of Reasoned Goal Pursuit (TRGP) which combines TPB and GST. Considering TRGP has the potential to offer further insights on human behavior and, to our knowledge, there is no application of TRGP to recycling behavior yet, this paper analyses waste separation behavior of households in Maastricht and Zwolle (The Netherlands) under the lens of TRGP. Although waste separation behavior represents a kind of habitual behavior, this paper highlights the influence of goals and motivation on intention to separate waste. Furthermore, it offers some indications to promote behavior change and some suggestions for future research directions.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-03-31 , DOI:
10.1007/s00267-023-01814-z
This study analyzed the patterns and drivers of LULC dynamics in relation to the expansion of large-scale irrigated agriculture in the Central Rift Valley of Ethiopia from 1972 to 2016. Aerial photographs (1972), Landsat images (1980, 2000) and SPOT5 satellite images (2016) were analyzed using GIS tools to reveal LULC changes, and documentation, key informant interviews and focus group discussions were used to ascertain the biophysical and socioeconomic implications and drivers of these dynamics. The study revealed that cultivated and rural settlement land, and urban built-up areas had expanded at the expense of forestland, woodland, shrubland and grassland. While an increase in the production of cash crops had brought some benefits to smallholder farmers, such as access to irrigation and modern agricultural inputs and technologies, the unregulated conversion of natural vegetation to cultivated land resulted in a loss of biodiversity, deforestation, and reduction of pasture and firewood. We identified that significant LULC changes in the study area were caused by intersecting biophysical, economic, institutional, technological and demographic factors, which reinforced each other with varying magnitudes at different moments in time. These changes were underpinned by one key driver, that is, government agricultural policies that promoted investment in commercial agriculture for national and export markets. The study shows that understanding the complex interaction between the contributing factors and drivers of LULC change is crucial to inform decision-making and policies, in particular, by directing responses towards the underlying drivers of change rather than only the proximate causes.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-04-03 , DOI:
10.1007/s00267-023-01815-y
Mitigation activities, whether at the personal level relating to lifestyle or on the professional level, especially in the agriculture sector, are widely encouraged by scientists and policymakers. This research empirically analyses the association between agricultural experts’ perceptions about climate change and their intention to implement climate change mitigation. Based on survey data, individuals’ reported intention to implement personal and professional mitigation behavior is explained using a conceptual model. The structural equation modeling results suggest that the new ecological paradigm (NEP), institutional trust, and risk salience indirectly influence climate change mitigation intentions. The findings indicate that risk perception, personal efficacy, responsibility, belief in climate change occurring, and low psychological distance trigger a significantly greater intention to support personal and professional mitigation behaviors. However, the research framework is much stronger at predicting the intention to mitigate climate change in professional affairs compared to personal activities. The findings suggest that hypothetical distance factors only have a moderating effect on the relationship between higher climate change environmental values, institutional trust, risk salience, and mitigation intention. This paper analytically explores the regulating role of risk perception, hypothetical distance, personal efficacy, and responsibility between institutional trust, risk salience, and the NEP as independent concepts and intention to personal and professional mitigation behaviors as dependent variables. The findings of the study have important implications for encouraging personal and professional mitigation behaviors.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-03-07 , DOI:
10.1007/s00267-023-01801-4
Soil carbon sequestration programmes are a way of offsetting GHG emissions, however, it requires agricultural landholders to be engaged in such initiatives for carbon offsets to occur. Farmer engagement is low in market-based programmes for soil carbon credits in Australia. We interviewed long-term practitioners (n = 25) of rotational grazing in high-rainfall lands of New South Wales, Australia to understand their current social-ecological system (SES) of soil carbon management (SCM). The aim was to identify those components of the SES that motivate them to manage soil carbon and also influence their potential engagement in soil carbon sequestration programmes. Utilising first-tier and second-tier concepts from Ostrom’s SES framework, the interview data were coded and identified a total of 51 features that characterised the farmers’ SES of SCM. Network analysis of farmer interview data revealed that the current SES of SCM has low connectivity among the SES features (30%). In four workshops with interviewed farmers (n = 2) and invited service providers (n = 2) the 51 features were reviewed and participants decided on the positioning and the interactions between features that were considered to influence SCM into a causal loop diagram. Post-workshop, 10 feedback loops were identified that revealed the different and common perspectives of farmers and service providers on SCM in a consolidated causal loop diagram. Defining the SES relationships for SCM can identify the challenges and needs of stakeholders, particularly farmers, which can then be addressed to achieve local, national and international objectives, such as SCM co-benefits, GHG reduction, carbon sequestration targets and SDGs.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-07-15 , DOI:
10.1007/s00267-023-01855-4
A proliferation of irrigation infrastructure throughout the Mekong River has impacted the ability of certain fish species to migrate to fulfil their lifecycle. In response, fishways, a type of fish-friendly irrigation structure, have been developed to provide passage for these fish. In recent years, several guidelines documents providing guidance on fish-friendly irrigation structures and their construction have been published. The development process from guideline inception to publication is unclear, while their purpose, audience, and contribution to fishway practice are vague. This study is the first to review the development of three fish-friendly guideline documents, using structural criteria analysis, combined with qualitative data from 27 key informant interviews. It aimed to understand document elements such as purpose, audience, scope, and framing. The results showed reviewed guideline utility and impact could be improved by attention to five key aspects, namely: definition of target audience; engagement of target audience in guideline design; definition of guideline scope; specificity of recommendations; and evaluation. Attention to these 5 aspects may result in guidelines that are perceived as more useful by their target audience and have greater impact on water management practice.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-02-13 , DOI:
10.1007/s00267-023-01798-w
The rapid transition of livestock husbandry in the 20th century involved a broad adoption of slurry-based livestock housing systems that resulted in farm economic benefits, but also in societal debate related to the environment and animal welfare. In this article, we apply the method of topic modeling to four major German newspapers to identify thematic emphases and changes in coverage around “slurry”. We considered more than 2300 articles published between 1971 and 2020. Our results show that reporting encompasses economic, environmental, and social topics in which slurry is represented mostly critically (“poisonous substance”), occasionally neutrally (“scent of countryside”), or rarely positively (“input for the bioeconomy”). Three meta-themes overarch the majority of issues and reflect public discourse on agriculture: (i) the dichotomy of agricultural industrialization and family farming; (ii) contrasting actualities of factory farming and animal welfare; and (iii) the responsibility of policy for the emergence, existence and solution of livestock and slurry-related problems. A more balanced recognition of mutual values and constraints by the media could contribute to a discursive reconciliation of public and private interests.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-07-15 , DOI:
10.1007/s00267-023-01856-3
Deciding whether to plant native or non-native trees in public urban green spaces is becoming complex and conflicted, and decisions purely based on biotic nativeness are likely to be hamstrung as climate change and rising urban heat push many native species beyond their natural ranges. Importantly, tree selection considerations by urban planners and environmental managers will have to move beyond a primary focus on securing conservation and ecological outcomes, to elucidate and engage with a growing interest in the socio-cultural values and services of urban trees. Building on emerging theoretical perspectives, this place-based study explores the role that perceptions of nativeness have in shaping people’s relationships with native and non-native urban trees and landscapes in an Australian city. Nativeness was associated with a range of subjective meanings including cultural identity, political expression, nature connection, desirable and undesirable traits, and environmental and cultural compatibility. Our findings emphasise that the ways in which urban trees and green spaces are valued and experienced is likely mediated by people’s perceptions of nativeness and its importance relative to other attributes. To provision and sustain green spaces that meet the diverse needs and preferences of urban publics, planners and managers need to elucidate and incorporate the nuanced, place-based and multifaceted subjective meanings of nativeness into urban greening decision-making and practice.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-03-04 , DOI:
10.1007/s00267-023-01805-0
Understanding what motivates people to adopt protective behaviors is important in developing effective risk messaging. Motivations may vary depending on the nature of the risk and whether it poses a personal or impersonal threat. Water pollution creates both personal (human health) and impersonal (environmental) threats, yet few studies have examined people’s motivations to protect both personal health and environmental health. Protection motivation theory (PMT) uses four key variables to predict what motivates individuals to protect themselves in relation to a perceived threat. Using data from an online survey (n = 621), we investigated the relationships between PMT variables related to health and environmental protective behavioral intentions related to toxic water pollutants among residents in Oregon, Idaho, and Washington, USA. Among PMT variables, high self-efficacy (belief in one’s own capacity to carry out certain behaviors) significantly predicted both health and environmental protective behavioral intentions for water pollutants, while perceived severity of the threat was only significant in the environmental behavioral intentions model. Perceived vulnerability and response efficacy (belief that a specific behavior will effectively mitigate the threat) were significant in both models. Education level, political affiliation, and subjective knowledge of pollutants were significant predictors of environmental protective behavioral intentions, but not health protective behavioral intentions. The results of this study suggest that when communicating environmental risks of water pollution, highlighting self-efficacy in messaging is particularly important to promote protective environmental and personal health behavior.
Journal of Chemical Research ( IF 1.097 ) Pub Date: 2023-07-24 , DOI:
10.1007/s00267-023-01857-2
Environmental agencies around the world have adopted policies to manage e-waste and reduce the negative environmental impacts associated with its collection, sorting, dismantling, and recycling. In many OECD countries, where adequate policies and processing technologies exist, those who manage extended producer responsibility programs claim performance challenges due to competition from various actors collecting and managing e-waste “under the radar”. While the material and economic losses attributed to such informal activities have been estimated by previous research, a detailed understanding of who is involved in these activities, why and how they operate, and with what social and environmental impacts, is often lacking. Our research offers an in-depth investigation into Montréal’s informal e-waste flows. Whereas e-waste research and advocacy posit a dichotomy between “formal” and “informal” e-waste flows, our research reveals a more nuanced situation, with no water-tight separation between these flows. Formal and informal flows are often blurred, and change over time; and many actors are involved in both formal and informal activities. We reveal mechanisms whereby actors inadvertently contribute to informal activities because of inadequate incentives, limited program scope, reuse, parts harvesting, and documentation issues. This nuanced understanding helps identify policy loopholes, program shortcomings, and strategies for more sustainable e-waste flows, taking account of more ambitious circularity objectives and a just transition.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
23.40 | 21 | Science Citation Index Science Citation Index Expanded | Not |
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